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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-2-hexenal

Cat. No.: B7856895 Get Quote

Technical Support Center: 5-Methyl-2-phenyl-2-
hexenal
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the storage and handling of 5-Methyl-2-phenyl-2-
hexenal.

Frequently Asked Questions (FAQs)
1. What is 5-Methyl-2-phenyl-2-hexenal?

5-Methyl-2-phenyl-2-hexenal is an aromatic aldehyde.[1] It is recognized for its characteristic

sweet, floral, and slightly spicy aroma with cocoa undertones.[2][3][4] It is used as a fragrance

ingredient in perfumes and cosmetics, as a flavoring agent, and as an intermediate in the

synthesis of pharmaceuticals and other fine chemicals.[2][5]

2. What are the primary hazards associated with 5-Methyl-2-phenyl-2-hexenal?

The primary hazards include:

Skin and Eye Irritation: It can cause skin irritation and serious eye irritation.[6]

Allergic Skin Reaction: May cause an allergic skin reaction (skin sensitization).[6][7]
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Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[2][8]

Flammability: It is a combustible liquid and should be kept away from ignition sources.[2]

3. What are the recommended storage conditions for 5-Methyl-2-phenyl-2-hexenal?

For optimal stability, 5-Methyl-2-phenyl-2-hexenal should be stored in a tightly closed

container in a cool, dry, and well-ventilated area.[2][7][9] It should be protected from light and

stored away from strong oxidizing agents and direct sunlight.[2][9] Some suppliers recommend

storing it under an inert gas.[4] When stored for more than 18 months, its quality should be

checked before use.[9]

Troubleshooting Guide
Issue 1: The compound has changed color or developed a precipitate.

Possible Cause: This could indicate degradation of the compound, possibly due to oxidation

or polymerization, which can be accelerated by exposure to air, light, or incompatible

materials. Aldehydes are prone to oxidation.

Solution:

Verify the storage conditions. Ensure the container is tightly sealed and protected from

light.

If the compound is old, its quality should be re-assessed before use.[9]

Consider purging the headspace of the container with an inert gas like nitrogen or argon

before sealing to minimize contact with oxygen.

Issue 2: Inconsistent experimental results.

Possible Cause: If the purity of 5-Methyl-2-phenyl-2-hexenal has been compromised due to

improper storage or handling, it can lead to inconsistent results in sensitive applications.

Solution:

Use a fresh bottle of the compound or re-purify the existing stock if possible.
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Always use the compound in a well-ventilated area or under a fume hood to prevent

inhalation and minimize exposure to atmospheric moisture and oxygen.[2]

Ensure all glassware and equipment are clean and dry before use.

Issue 3: Skin irritation or allergic reaction after handling.

Possible Cause: Direct contact with the skin. 5-Methyl-2-phenyl-2-hexenal is a known skin

sensitizer.[6][7]

Solution:

Immediately wash the affected area with plenty of soap and water.[8]

Seek medical advice if irritation or a rash develops and persists.[6][7]

Review and reinforce proper personal protective equipment (PPE) protocols. Always wear

appropriate gloves (e.g., butyl rubber or nitrile), a lab coat, and safety goggles when

handling this compound.[2][10]

Data Presentation
Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C13H16O

Molecular Weight 188.27 g/mol

Appearance Light yellow liquid

Density 0.973 g/mL at 25 °C

Boiling Point 280.58 °C[3]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility
Insoluble in water; soluble in alcohol and oils.[4]

[9][11]
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Table 2: Storage and Handling Summary

Parameter Recommendation

Storage Temperature Cool, dry place[2][7]

Ventilation Well-ventilated area[2][7]

Container Tightly sealed container[2][7][9]

Incompatible Materials Strong oxidizing agents, strong acids[2][8]

Personal Protective Equipment
Safety goggles, gloves (butyl rubber or nitrile),

lab coat[2][10]

Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[2] Put on all required personal protective equipment (PPE), including safety

goggles, a lab coat, and chemically resistant gloves.[2]

Dispensing: To obtain the desired amount of 5-Methyl-2-phenyl-2-hexenal, carefully open

the container. To prevent contamination and degradation, use clean, dry glassware and

utensils. If the compound is stored under an inert atmosphere, have a source of inert gas

ready to backfill the container.

Sealing: After dispensing, securely close the container, ensuring a tight seal.[2][7] If

applicable, purge the headspace with an inert gas before sealing.

Cleanup: Clean any spills immediately according to your laboratory's standard operating

procedures for chemical spills. Wash hands thoroughly after handling.[8]

Visualizations
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Storage Recommendations Handling Precautions Emergency Response

Store in a Cool, Dry Place

Well-Ventilated Area

Tightly Sealed Container

Protect from Light

Away from Oxidizing Agents

Use in a Fume Hood

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Keep Away from Ignition Sources

Avoid Skin and Eye Contact

Chemical Spill

Skin Contact Absorb and Dispose
per Protocol

Eye Contact Wash with Soap and Water

Inhalation Rinse with Water for 15 min

Move to Fresh Air

Storage

cluster_storage

Handling

cluster_handling

Emergency

cluster_response

Click to download full resolution via product page

Caption: Workflow for Storage, Handling, and Emergency Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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